![molecular formula C21H25N3O5 B2414954 N1-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-N2-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide CAS No. 2319853-20-6](/img/structure/B2414954.png)
N1-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-N2-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide
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Description
N1-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-N2-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide is a useful research compound. Its molecular formula is C21H25N3O5 and its molecular weight is 399.447. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques and Chemical Analysis
- Chemical Synthesis and Structural Analysis : Studies have explored the synthesis of complex organic compounds and their structural characterization. For instance, Alves et al. (1997) detailed the synthesis of 6-cyanopurines and the isolation of novel 2H-pyrroles, demonstrating techniques for crafting and analyzing complex molecules (Alves et al., 1997).
Applications in Biological Systems and Pharmacology
- Pharmacological Applications : Certain compounds have been investigated for their potential in treating various health conditions. For example, research into the inhibition of glycolic acid oxidase by 4-substituted 3-hydroxy-1H-pyrrole-2,5-dione derivatives shows the pursuit of novel inhibitors for metabolic enzymes, which could provide insights into designing molecules for specific biological targets (Rooney et al., 1983).
Chemical Reactions and Mechanisms
- Vilsmeier Formylation Reactions : Research on the formylation of nucleophilic aromatic compounds using innovative reagents highlights the exploration of chemical reactions that could be applied in the synthesis of complex compounds. Downie et al. (1993) discussed reactions that afford aldehydes from various substrates, illustrating the versatility of chemical synthesis techniques (Downie et al., 1993).
Novel Compound Synthesis and Characterization
- Development of Antimicrobial Agents : The synthesis of novel (E)-methyl 2,4-dimethyl-5-(3-oxo-3-phenylprop-1-en-1-yl)-1H-pyrrole-3-carboxylate derivatives and their evaluation as antimicrobial agents by Hublikar et al. (2019) demonstrate the process of discovering new compounds with potential pharmaceutical applications (Hublikar et al., 2019).
properties
IUPAC Name |
N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O5/c1-12-6-7-15(10-17(12)24-8-4-5-19(24)26)23-21(28)20(27)22-11-18(25)16-9-13(2)29-14(16)3/h6-7,9-10,18,25H,4-5,8,11H2,1-3H3,(H,22,27)(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXYCLXDDDNKJLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C(=O)NCC(C2=C(OC(=C2)C)C)O)N3CCCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.